N-(2,4-dimethylpentan-3-yl)-2-iodobenzamide

• IUPAC Name: N-(2,4-dimethylpentan-3-yl)-2-iodobenzamide
• InChI: InChI=1S/C14H20INO/c1-9(2)13(10(3)4)16-14(17)11-7-5-6-8-12(11)15/h5-10,13H,1-4H3,(H,16,17)
• InChI Key: BXHZFTBLLOUXSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C)C)NC(=O)C1=CC=CC=C1I
• Molecular Formula: C14H20INO
• Molecular Weight: 345.22 g/mol

Description

N-(2,4-dimethylpentan-3-yl)-2-iodobenzamide is an organic compound that belongs to the class of benzamides This compound is characterized by the presence of an iodine atom attached to the benzene ring and a dimethylpentyl group attached to the nitrogen atom of the amide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dimethylpentan-3-yl)-2-iodobenzamide typically involves the reaction of 2-iodobenzoic acid with 2,4-dimethylpentan-3-amine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours until the formation of the desired product is complete.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity by adjusting reaction conditions such as temperature, solvent, and reaction time. Additionally, purification techniques such as recrystallization or chromatography may be employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dimethylpentan-3-yl)-2-iodobenzamide can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation or reduction reactions depending on the reagents and conditions used.

Coupling Reactions: The amide group can participate in coupling reactions with other organic molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium cyanide can be used to replace the iodine atom.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be used to oxidize the compound.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used to reduce the compound.

Major Products Formed

Substitution Products: Depending on the nucleophile used, various substituted benzamides can be formed.

Oxidation Products: Oxidation can lead to the formation of carboxylic acids or other oxidized derivatives.

Reduction Products: Reduction can result in the formation of amines or other reduced derivatives.

Scientific Research Applications

N-(2,4-dimethylpentan-3-yl)-2-iodobenzamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition or receptor binding.

Industry: The compound can be used in the development of new materials or as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylpentan-3-yl)-2-iodobenzamide involves its interaction with specific molecular targets. The iodine atom and the amide group play crucial roles in its binding affinity and specificity. The compound may inhibit certain enzymes or bind to specific receptors, thereby modulating biological pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

N-(2,4-dimethylpentan-3-yl)-2-methylbenzamide: This compound is similar in structure but has a methyl group instead of an iodine atom.

N-(2,4-dimethylpentan-3-yl)-2-chlorobenzamide: This compound has a chlorine atom instead of an iodine atom.

Uniqueness

N-(2,4-dimethylpentan-3-yl)-2-iodobenzamide is unique due to the presence of the iodine atom, which imparts distinct chemical reactivity and biological activity. The iodine atom can participate in specific interactions that are not possible with other halogens, making this compound valuable for certain applications.